Cas no 66319-18-4 (methyl 5-ethyl-4-oxothiolane-3-carboxylate)
66319-18-4 structure
Product Name:methyl 5-ethyl-4-oxothiolane-3-carboxylate
CAS No:66319-18-4
MF:C8H12O3S
MW:188.244081497192
MDL:MFCD30565101
CID:396483
PubChem ID:19688656
Update Time:2025-04-19
methyl 5-ethyl-4-oxothiolane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 5-ethyltetrahydro-4-oxo-, methyl ester
- methyl 5-ethyl-4-oxothiolane-3-carboxylate
- SCHEMBL8492515
- 66319-18-4
- DTXSID20599204
-
- MDL: MFCD30565101
- Inchi: 1S/C8H12O3S/c1-3-6-7(9)5(4-12-6)8(10)11-2/h5-6H,3-4H2,1-2H3
- InChI Key: GYRUOPDPCRVSED-UHFFFAOYSA-N
- SMILES: S1CC(C(=O)OC)C(C1CC)=O
Computed Properties
- Exact Mass: 188.05076
- Monoisotopic Mass: 188.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 68.7Ų
Experimental Properties
- PSA: 43.37
methyl 5-ethyl-4-oxothiolane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-305066-1.0g |
methyl 5-ethyl-4-oxothiolane-3-carboxylate |
66319-18-4 | 1.0g |
$0.0 | 2023-02-26 | ||
| Enamine | EN300-305066-1g |
methyl 5-ethyl-4-oxothiolane-3-carboxylate |
66319-18-4 | 1g |
$0.0 | 2023-09-05 |
methyl 5-ethyl-4-oxothiolane-3-carboxylate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
66319-18-4 (methyl 5-ethyl-4-oxothiolane-3-carboxylate) Related Products
- 2689-68-1(methyl 4-oxothiolane-3-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk